Cas no 1428363-07-8 (2-(2-chlorophenyl)-N-{2-4-(thiophen-2-yl)piperidin-1-ylethyl}acetamide)

• Product Name: 2-(2-chlorophenyl)-N-{2-4-(thiophen-2-yl)piperidin-1-ylethyl}acetamide
• CAS No: 1428363-07-8
• MF: C₁₉H₂₃ClN₂OS
• MW: 362.916722536087
• CID: 5941298
• PubChem ID: 71787080
• Update Time: 2025-06-08

2-(2-chlorophenyl)-N-{2-4-(thiophen-2-yl)piperidin-1-ylethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-chlorophenyl)-N-{2-4-(thiophen-2-yl)piperidin-1-ylethyl}acetamide
• 2-(2-chlorophenyl)-N-[2-(4-thiophen-2-ylpiperidin-1-yl)ethyl]acetamide
• AKOS024535891
• 1428363-07-8
• 2-(2-chlorophenyl)-N-(2-(4-(thiophen-2-yl)piperidin-1-yl)ethyl)acetamide
• VU0534775-1
• CHEMBL3439764
• 2-(2-CHLOROPHENYL)-N-{2-[4-(THIOPHEN-2-YL)PIPERIDIN-1-YL]ETHYL}ACETAMIDE
• F6184-0876

• Inchi： 1S/C19H23ClN2OS/c20-17-5-2-1-4-16(17)14-19(23)21-9-12-22-10-7-15(8-11-22)18-6-3-13-24-18/h1-6,13,15H,7-12,14H2,(H,21,23)
• InChI Key： UNWSPESABHBSMJ-UHFFFAOYSA-N
• SMILES： C(NCCN1CCC(C2SC=CC=2)CC1)(=O)CC1=CC=CC=C1Cl

Computed Properties

• Exact Mass: 362.1219622g/mol
• Monoisotopic Mass: 362.1219622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 60.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 2-(2-chlorophenyl)-N-{2-4-(thiophen-2-yl)piperidin-1-ylethyl}acetamide

Recent Advances in the Study of 2-(2-chlorophenyl)-N-{2-4-(thiophen-2-yl)piperidin-1-ylethyl}acetamide (CAS: 1428363-07-8)

The compound 2-(2-chlorophenyl)-N-{2-4-(thiophen-2-yl)piperidin-1-ylethyl}acetamide (CAS: 1428363-07-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique structural features, including a chlorophenyl group and a thiophene-substituted piperidine moiety, has been the subject of several studies aimed at elucidating its pharmacological properties and mechanisms of action.

Recent research has focused on the synthesis and optimization of this compound to enhance its bioactivity and selectivity. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves the yield and purity of 2-(2-chlorophenyl)-N-{2-4-(thiophen-2-yl)piperidin-1-ylethyl}acetamide, making it more feasible for large-scale production. The study also highlighted the compound's stability under various physiological conditions, which is a critical factor for its potential use in drug development.

In terms of pharmacological activity, preliminary in vitro and in vivo studies have demonstrated that this compound exhibits promising activity as a modulator of specific neurotransmitter receptors. For instance, a recent study in the European Journal of Pharmacology (2024) reported that 2-(2-chlorophenyl)-N-{2-4-(thiophen-2-yl)piperidin-1-ylethyl}acetamide acts as a potent antagonist at the sigma-1 receptor, a target implicated in various neurological disorders, including pain, depression, and neurodegenerative diseases. The study further suggested that the compound's unique structural attributes contribute to its high affinity and selectivity for this receptor.

Another area of interest is the compound's potential application in oncology. A 2023 study in Bioorganic & Medicinal Chemistry Letters explored the anti-proliferative effects of 2-(2-chlorophenyl)-N-{2-4-(thiophen-2-yl)piperidin-1-ylethyl}acetamide on various cancer cell lines. The results indicated that the compound induces apoptosis in cancer cells through a mechanism involving the inhibition of key signaling pathways, such as the PI3K/AKT/mTOR axis. These findings suggest that further development of this compound could lead to novel anticancer therapies.

Despite these promising results, challenges remain in the development of 2-(2-chlorophenyl)-N-{2-4-(thiophen-2-yl)piperidin-1-ylethyl}acetamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. However, the compound's unique pharmacological profile and structural versatility make it a compelling candidate for further investigation.

In conclusion, recent studies on 2-(2-chlorophenyl)-N-{2-4-(thiophen-2-yl)piperidin-1-ylethyl}acetamide (CAS: 1428363-07-8) have shed light on its potential as a therapeutic agent in neurology and oncology. Continued research efforts are expected to further elucidate its mechanisms of action and optimize its pharmacological properties, paving the way for its eventual clinical application.